![molecular formula C20H26N2O2 B1385064 N-(3-Amino-2-methylphenyl)-2-(hexyloxy)benzamide CAS No. 1020056-42-1](/img/structure/B1385064.png)
N-(3-Amino-2-methylphenyl)-2-(hexyloxy)benzamide
Overview
Description
N-(3-Amino-2-methylphenyl)-2-(hexyloxy)benzamide, also known as 3-AMHPB, is an organic compound that has been extensively studied in recent years due to its potential applications in pharmaceuticals and biotechnology. This compound has been studied for its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.
Scientific Research Applications
Cancer Research
Benzamide derivatives have been studied for their potential as antitumor agents . They may act as inhibitors of certain proteins involved in cancer cell growth and survival, such as EGFR and erbB2 .
Neurological Applications
Research suggests that benzamide derivatives could serve as anti-Alzheimer agents , possibly due to their effects on brain chemistry and potential to prevent or reduce amyloid plaque formation .
Antidiabetic Research
Some benzamide derivatives are being explored for their antidiabetic properties , which might be related to their ability to modulate insulin signaling or glucose metabolism .
Antimicrobial and Antiparasitic Applications
These compounds have shown promise as antimicrobial and antiparasitic agents , which could make them useful in treating infections caused by bacteria, fungi, or parasites .
Material Science
In material science, benzamide derivatives have been used in chemosensing , fluorescence applications, and as intermediates in polymer synthesis, indicating a broad range of potential industrial applications .
Organic Chemistry and Catalysis
They are also important intermediates in organic reactions and have been employed as ligands for asymmetric catalysis , which is crucial for producing enantiomerically pure substances in pharmaceuticals .
properties
IUPAC Name |
N-(3-amino-2-methylphenyl)-2-hexoxybenzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2O2/c1-3-4-5-8-14-24-19-13-7-6-10-16(19)20(23)22-18-12-9-11-17(21)15(18)2/h6-7,9-13H,3-5,8,14,21H2,1-2H3,(H,22,23) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUZLTAYAKVWOCO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCOC1=CC=CC=C1C(=O)NC2=CC=CC(=C2C)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-Amino-2-methylphenyl)-2-(hexyloxy)benzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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